2,5-dichloro-N-ethyl-N-phenylbenzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-ethyl-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C14H13Cl2NO2S/c1-2-17(12-6-4-3-5-7-12)20(18,19)14-10-11(15)8-9-13(14)16/h3-10H,2H2,1H3
• InChI Key: BZZBSAZUKYYDDG-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C14H13Cl2NO2S
• Molecular Weight: 330.2 g/mol

Description

2,5-dichloro-N-ethyl-N-phenylbenzenesulfonamide, also known as DCNB, is a chemical compound that has been used in scientific research for several decades. DCNB is a sulfonamide-based compound that is commonly used as a reagent in biochemical and physiological experiments.

Scientific Research Applications

Chemical Reactivity and Derivative Formation

• Regioselectivity in Reactions

  N-(2,2,2-Trichloroethylidene)arenesulfonamides, closely related to 2,5-dichloro-N-ethyl-N-phenylbenzenesulfonamide, exhibit interesting reactivity with pyrroles. These reactions lead to the formation of various N-[trichloro-1-(pyrrol-2-yl)ethyl]arenesulfonamides, highlighting the potential of such compounds in synthesizing new chemical entities (Rozentsveig et al., 2008).

• Synthesis of Dibenzenesulfonamides

  A study on chlorohydroxybenzenesulfonyl derivatives indicates the potential to synthesize various benzenesulfonyl chlorides and their condensation with nucleophilic reagents. These findings are relevant for exploring similar chemical pathways with this compound (Cremlyn & Cronje, 1979).

Pharmacological Applications

• Anticancer Effects

  The study of dibenzenesulfonamides, which are structurally similar to this compound, shows promising results in inducing apoptosis and autophagy pathways in cancer cells, along with inhibitory effects on certain carbonic anhydrase isoenzymes. This suggests potential applications in cancer therapeutics (Gul et al., 2018).

• Structure-Activity Relationship in Cancer Therapy

  A study on arylsulfonamide analogs highlights their role as HIF-1 pathway inhibitors, antagonizing tumor growth. Such findings are significant for developing new cancer therapies and exploring the potential of this compound in similar contexts (Mun et al., 2012).

Analytical and Sensor Applications

• Heavy Metal Sensors: Bis-sulfonamides have been studied for their applications as heavy metal sensors. This suggests that this compound might also have potential in this field, especially in the detection of toxic pollutants in environmental and health-care fields (Sheikh et al., 2016).

General Chemical Applications

• Catalyst-Free Aminochlorination

  N-chloro-N-fluorobenzenesulfonamide, closely related to the target compound, is used in the aminochlorination of alkenes. This indicates potential uses of this compound in similar organic synthesis reactions (Pu et al., 2016).

• Dichloramine-N as Oxidimetric Reagent

  A study on N,N′-dichloro-p-nitrobenzenesulfonamide showcases its use as an oxidimetric reagent. Similar applications could be explored for this compound in analytical chemistry (Gowda et al., 1981).